Cas no 459421-15-9 (2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide)

• Product Name: 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide
• CAS No: 459421-15-9
• MF: C₁₄H₁₅F₃N₂O₂S
• MW: 332.341312646866
• CID: 5943938
• PubChem ID: 3149579
• Update Time: 2025-07-09

2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide
• BAS 04357933
• 2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]-N-(propan-2-yl)acetamide
• N-isopropyl-2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamide
• F1199-0118
• CCG-22276
• Z57183661
• AKOS000571188
• AKOS016318803
• 2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]-N-propan-2-ylacetamide
• 459421-15-9
• UPCMLD0ENAT5686916:001

• Inchi： 1S/C14H15F3N2O2S/c1-7(2)18-12(20)6-11-13(21)19-9-5-8(14(15,16)17)3-4-10(9)22-11/h3-5,7,11H,6H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key： LIPSVNSGFIGETB-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2NC(C1CC(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 332.08063339g/mol
• Monoisotopic Mass: 332.08063339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide (CAS No. 459421-15-9)

The compound 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide (CAS No. 459421-15-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This benzothiazine derivative is characterized by a trifluoromethyl group at the 6-position, which enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery and development.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their widespread use in medicinal chemistry. The CF3 group in 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide is a key functional moiety that improves binding affinity to biological targets, a feature highly sought after in the design of enzyme inhibitors and receptor modulators. Researchers are particularly interested in its potential role in addressing neurodegenerative diseases and inflammatory disorders, topics that dominate current scientific discourse.

The synthesis of CAS No. 459421-15-9 involves multi-step organic reactions, including cyclization and amidation, to construct the dihydrobenzothiazine core. Its acetamide side chain further contributes to its versatility, allowing for derivatization to optimize pharmacokinetic properties. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design.

From an industrial perspective, 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide is also explored for its utility in crop protection. The trifluoromethyl moiety is known to enhance the bioactivity of agrochemicals, a trend reflected in the rising number of patents for fluorinated pesticides. This dual applicability in pharma and agro sectors underscores its commercial viability.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. The metabolic stability imparted by the CF3 group reduces the frequency of dosing, which can minimize ecological impact—a priority for modern sustainable chemistry initiatives. This aligns with frequent search queries like "eco-friendly fluorinated compounds" and "green synthesis of heterocycles."

Analytical characterization of CAS No. 459421-15-9 typically employs NMR, HPLC-MS, and X-ray crystallography, techniques frequently discussed in open-access chemistry journals. The compound’s crystalline properties are of particular interest for formulation scientists, as they influence solubility and bioavailability—key metrics in preclinical development.

In summary, 2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl-N-(propan-2-yl)acetamide represents a compelling case study in the intersection of medicinal chemistry, materials science, and environmental sustainability. Its structural ingenuity and multifunctional applications position it as a valuable subject for ongoing research, resonating with both academic and industrial stakeholders.